3,3-Dimethyl-1-(6-oxo-1-propan-2-yl-4,5-dihydropyridazine-3-carbonyl)piperidine-2-carbonitrile

• IUPAC Name: 3,3-dimethyl-1-(6-oxo-1-propan-2-yl-4,5-dihydropyridazine-3-carbonyl)piperidine-2-carbonitrile
• InChI: InChI=1S/C16H24N4O2/c1-11(2)20-14(21)7-6-12(18-20)15(22)19-9-5-8-16(3,4)13(19)10-17/h11,13H,5-9H2,1-4H3
• InChI Key: MVOSVTVBYWECLH-UHFFFAOYSA-N
• Canonical SMILES: CC(C)N1C(=O)CCC(=N1)C(=O)N2CCCC(C2C#N)(C)C
• Molecular Formula: C16H24N4O2
• Molecular Weight: 304.39 g/mol

Description

The compound is a complex organic molecule that includes a piperidine ring and a dihydropyridazine ring, both of which are common structures in medicinal chemistry.

Molecular Structure Analysis

The molecular structure analysis would involve determining the 3D structure of the molecule, including the arrangement of the atoms and the configuration of the chiral centers. This is typically done using techniques like X-ray crystallography or NMR spectroscopy.

Chemical Reactions Analysis

The chemical reactions that this compound can undergo would depend on its exact structure. The presence of the carbonyl group and the nitrile group suggest that it might undergo reactions typical of these functional groups.

Physical And Chemical Properties Analysis

The physical and chemical properties of the compound, such as its melting point, boiling point, solubility, and stability, would be determined through experimental testing.

Mechanism of Action

The mechanism of action of a compound refers to how it interacts with biological systems. This is typically determined through biological testing and is highly dependent on the specific activities of the compound.

Safety and Hazards

The safety and hazards associated with a compound depend on its physical and chemical properties, as well as its biological activities. Without specific data, it’s difficult to provide an accurate assessment.

Future Directions

The future directions for research on this compound would depend on its observed activities. If it shows promising biological activity, it could be further optimized and studied as a potential therapeutic agent.